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Compound of Interest

Methyl 2-cyclopropyl-2-
Compound Name:

hydroxyacetate
CAS No.: 98730-93-9
Cat. No.: B2699926

Get Quote

Executive Summary & Strategic Value

Methyl 2-cyclopropyl-2-hydroxyacetate is a bifunctional chiral synthon combining a
cyclopropy! group with an

-hydroxy ester. In modern drug discovery, this motif is critical for two reasons:

e Metabolic Stability: The cyclopropyl ring acts as a bioisostere for isopropyl or ethyl groups
but offers superior resistance to CYP450-mediated oxidation due to the high bond
dissociation energy of cyclopropyl C-H bonds (approx. 106 kcal/mol).

» Conformational Restriction: The ring imposes rigidity, locking the

-carbon substituents into preferred vectors that can enhance binding affinity in enzyme
pockets (e.g., viral proteases, GPCRS).

This guide provides a validated protocol for obtaining the enantiopure building block and
converting it into the high-demand intermediate (S)-Cyclopropylglycine (CPG).
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Synthesis of Enantiopure Methyl 2-Cyclopropyl-2-
Hydroxyacetate

While racemic synthesis (Grignard addition to dimethyl oxalate) is possible, obtaining the
enantiopure form is essential for pharmaceutical applications. We recommend Biocatalytic
Asymmetric Reduction for its high enantiomeric excess (>99% ee) and mild conditions.

Protocol A: Biocatalytic Reduction (Ketoreductase -
KRED)

This method utilizes an NADPH-dependent ketoreductase (KRED) to reduce the precursor
methyl 2-cyclopropyl-2-oxoacetate.

Reagents:

Substrate: Methyl 2-cyclopropyl-2-oxoacetate (CAS: 6395-79-5)[1]

Enzyme: Commercial KRED screening kit (e.g., Codexis or equivalent broad-spectrum
KRED panel)

Cofactor: NADP+ (1.0 mM)

Recycling System: Glucose Dehydrogenase (GDH) / Glucose OR Isopropyl Alcohol (IPA)

Buffer: 100 mM Potassium Phosphate, pH 7.0

Step-by-Step Procedure:

e Screening: Dissolve substrate (50 mg) in DMSO (5% v/v final). Add to phosphate buffer
containing KRED (2 mg/mL) and cofactor recycling mix. Incubate at 30°C for 24h. Analyze
via Chiral GC (Column: Cyclodex-B or equivalent) to identify the enzyme yielding the desired
(S)- or (R)-enantiomer.

o Preparative Scale (109):

o Charge a 500 mL reactor with 200 mL Potassium Phosphate buffer (100 mM, pH 7.0).
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o Add Glucose (1.5 eq) and GDH (500 U).
o Add NADP+ (200 mg, catalytic).
o Add the selected KRED enzyme (100 mg).

o Add Methyl 2-cyclopropyl-2-oxoacetate (10.0 g) dissolved in 20 mL DMSO slowly over 1
hour to prevent inhibition.

o Stir at 30°C, maintaining pH 7.0 via auto-titration with 1M NaOH (gluconic acid byproduct
lowers pH).

o Monitor: Reaction is complete when substrate is <1% by HPLC (typically 18-24h).

o Workup: Extract the reaction mixture with Ethyl Acetate (3 x 100 mL). Dry combined organics
over MgSOQa4, filter, and concentrate.

« Purification: Distillation (bp ~75-80°C @ 5 mmHg) or silica plug filtration.

Yield: 85-92% | ee: >99.5%

Visualization: Biocatalytic Cycle
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————____Cofactor Regeneration_____ »| NADPH
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Caption: Enzymatic reduction cycle coupling KRED-mediated substrate reduction with GDH-
driven cofactor regeneration.

Reactivity Profile & Handling
Stability[2][3][4][5][6]

o Acid Sensitivity: The cyclopropyl ring is generally stable to dilute acids (HCI, H2SOa4) at room
temperature. However, strong Lewis acids (e.g., BBrs, AICIs) can trigger ring-opening or
rearrangement to homoallylic derivatives.

o Base Sensitivity: The ester moiety is susceptible to saponification.[2] Use mild bases
(K2COs, EtsN) for functionalization. Strong bases (LDA, NaH) may cause epimerization at
the

-center if not handled at -78°C.

Key Transformations

o Hydroxyl Activation: The secondary alcohol is sterically hindered by the adjacent cyclopropyl
group. Mesylation (MsCI/EtsN) is preferred over Tosylation for faster kinetics.

e Mitsunobu Reaction: This is the primary gateway to amino acid derivatives. The reaction
proceeds with inversion of configuration, allowing access to chiral amines from chiral
alcohols.

Application Protocol: Synthesis of (S)-
Cyclopropylglycine

A common bottleneck in drug development is accessing non-natural amino acids. The following
protocol converts (R)-methyl 2-cyclopropyl-2-hydroxyacetate into (S)-cyclopropylglycine
(inversion via azide).

Reaction Scheme: (R)-Alcohol

(S)-Azide

(S)-Amine
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Step 1: Mitsunobu Azidation

Safety Note: Azide compounds are potentially explosive. Work behind a blast shield.

Setup: In a dry flask under Nz, dissolve (R)-methyl 2-cyclopropyl-2-hydroxyacetate (1.0
eq) and Triphenylphosphine (PPhs) (1.2 eq) in anhydrous THF (10 mL/g).

Cooling: Cool the solution to 0°C.

Reagent Addition: Add Diphenylphosphoryl azide (DPPA) (1.2 eq) followed by dropwise
addition of Diethyl azodicarboxylate (DEAD) or DIAD (1.2 eq). Maintain temp <5°C.

Reaction: Warm to room temperature and stir for 12h.
Workup: Quench with water. Extract with Et20. Wash organics with brine.

Purification: Flash chromatography (Hexane/EtOAc). The product is (S)-methyl 2-azido-2-
cyclopropylacetate.

Step 2: Staudinger Reduction to Amine

Dissolution: Dissolve the azide intermediate in THF/H20 (10:1).
Reduction: Add PPhs (1.5 eq). Nitrogen gas will evolve (monitor via bubbler).

Hydrolysis: Stir at RT for 4h, then heat to 50°C for 2h to ensure hydrolysis of the
iminophosphorane intermediate.

Isolation: Acidify with 1M HCI to pH 2. Wash with EtOAc (removes PhsPO). Basify aqueous
layer to pH 10 with NaOH. Extract amine into DCM.

Result:(S)-Methyl 2-amino-2-cyclopropylacetate. Hydrolysis of the ester (LiIOH/THF/H20)
yields the free amino acid (S)-Cyclopropylglycine.

Visualization: Divergent Synthesis Workflow
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Caption: Divergent synthetic pathways converting the hydroxy ester to amino acids or other
functionalized scaffolds.

Quantitative Data Summary
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Parameter Value / Condition Notes
Molecular Weight 130.14 g/mol Formula: CeH1003

- . Vacuum distillation
Boiling Point 78-82°C @ 5 mmHg

recommended

Density ~1.12 g/mL Denser than water
Enzymatic Yield >85% Optimized KRED protocol
Optical Purity >99% ee Critical for drug applications

) ) Sensitive to steric bulk of
Mitsunobu Yield 75-80%

cyclopropyl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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